N-(2,6-dimethylphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C16H17N3O2S/c1-10-4-3-5-11(2)15(10)18-13(20)8-12-9-22-16-17-7-6-14(21)19(12)16/h3-7,12H,8-9H2,1-2H3,(H,18,20)
• InChI Key: DLUGWCHSZQHUGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CC2CSC3=NC=CC(=O)N23
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.
BenchChem offers high-quality N-(2,6-dimethylphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,6-dimethylphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

This compound has been utilized as a key intermediate in the synthesis of diverse heterocycles with antimicrobial properties. For instance, its use in the construction of coumarin, pyridine, pyrrole, thiazole, and pyrazolo[1,5-a]pyrimidine derivatives has been documented, with these compounds evaluated for their antimicrobial efficacy. The synthesized products were characterized using spectroscopic techniques, and representative compounds demonstrated significant antimicrobial activity, highlighting the compound's role in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Heterocyclic Derivatives and Antimicrobial Assessment

Further research has explored the synthesis of novel heterocycles incorporating a thiadiazole moiety, utilizing a related cyanoacetamide derivative as a precursor. These studies have led to the creation of compounds with potential insecticidal applications against agricultural pests such as the cotton leafworm, Spodoptera littoralis. This work not only expands the chemical diversity achievable with such acetamide derivatives but also contributes to the development of new insecticidal compounds, demonstrating the compound's versatility in synthesizing biologically active molecules (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Inhibition of Fatty Acid Synthesis

Another intriguing application is related to the field of agrochemistry, where chloroacetamide derivatives have been studied for their inhibitory effects on fatty acid synthesis in algae. This research has implications for developing herbicides, indicating a broader scope of application in agricultural sciences. The findings suggest that such compounds can selectively inhibit fatty acid synthesis, offering a pathway to creating more effective and selective agricultural chemicals (Weisshaar & Böger, 1989).